tert-Butyl 6-chloro-3-formylpyridin-2-ylcarbamate

• IUPAC Name: tert-butyl N-(6-chloro-3-formylpyridin-2-yl)carbamate
• InChI: InChI=1S/C11H13ClN2O3/c1-11(2,3)17-10(16)14-9-7(6-15)4-5-8(12)13-9/h4-6H,1-3H3,(H,13,14,16)
• InChI Key: BBWRRFRNWSKWFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC(=N1)Cl)C=O
• Molecular Formula: C11H13ClN2O3
• DSSTOX Substance ID: DTXSID80679632
• Molecular Weight: 256.68 g/mol
• CAS RN: 294659-72-6

Description

“tert-Butyl 6-chloro-3-formylpyridin-2-ylcarbamate” is a chemical compound with the molecular formula C11H13ClN2O3. It has a molecular weight of 256.69.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring are a tert-butyl carbamate group and a formyl group.

Physical And Chemical Properties Analysis

This compound has several notable physicochemical properties. It has a high gastrointestinal absorption and is BBB permeant. It is also an inhibitor of CYP1A2 and CYP2C19. Its water solubility is calculated to be 0.212 mg/ml.

Scientific Research Applications

Pharmacology

In pharmacology, this compound is utilized as a building block for the synthesis of more complex molecules. Its formyl group can be involved in reactions to form heterocycles, which are prevalent in many pharmaceuticals. .

Organic Synthesis

As an intermediate in organic synthesis, tert-Butyl 6-chloro-3-formylpyridin-2-ylcarbamate is valuable for its reactivity with nucleophiles due to the formyl group. .

Material Science

In material science, this compound’s derivatives could be explored for their electronic properties, given the pyridine ring’s ability to coordinate with metals. .

Analytical Chemistry

Analytical chemists may use tert-Butyl 6-chloro-3-formylpyridin-2-ylcarbamate as a standard or reagent in chromatography and spectrometry. .

Biochemistry

In biochemistry, the compound can be used to study enzyme interactions, particularly those involving the modification of pyridine rings. .

Environmental Science

Environmental scientists might investigate the breakdown products of tert-Butyl 6-chloro-3-formylpyridin-2-ylcarbamate in soil or water. .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that it could act as an inhibitor for certain enzymes, given the presence of a carbamate group.

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods I

Procedure details

The reaction apparatus was dried by heating, and the reaction was carried out under argon with stirring. 15 g (65.6 mmol) of tert-butyl (6-chloropyridin-2-yl)carbamate (Example 24A) and 19 g (164 mmol) of 1,2-bis(dimethylamino)ethane were initially charged in 270 ml of THF and cooled to −78° C. 102.5 ml (164 mmol) of butyllithium (1.6N) were added dropwise. After the dropwise addition had ended, the reaction was slowly warmed to −10° C. and kept at −10° C. for 2 h. The mixture was then once more cooled to −78° C., and 10 ml (131 mmol) of DMF were added. The reaction was slowly warmed to RT, the reaction mixture was added to 1 l of ethyl acetate and 350 ml of 1N hydrochloric acid and stirred for 15 min and the organic phase was separated off. The organic phase was washed with water and saturated sodium bicarbonate solution, dried over magnesium sulfate and concentrated on a rotary evaporator. Diethyl ether was added to the residue, and the solid was filtered off with suction and dried. This gave 12.3 g (73% of theory) of the product as a solid.

Synthesis routes and methods II

Procedure details

The reaction apparatus was dried by heating, and the reaction was carried out under argon and with stirring. 15 g (65.6 mmol) of tert-butyl(6-chloropyridin-2-yl)carbamate (Example 3A) and 19 g (164 mmol) of 1,2-bis(dimethylamino)ethane were initially charged in 270 ml of THF and cooled to −78° C. 102.5 ml (164 mmol) of butyllithium (1.6 N) were added dropwise. After the end of the dropwise addition, the reaction was slowly warmed to −10° C. and kept at −10° C. for 2 h. The mixture was then once more cooled to −78° C., and 10 ml (131 mmol) of DMF were added. The reaction was slowly warmed to RT, the reaction mixture was added to 1 l of ethyl acetate and 350 ml of 1 N hydrochloric acid and stirred for 15 min, and the organic phase was separated off. The organic phase was washed with water and saturated sodium bicarbonate solution, dried over magnesium sulfate and concentrated on a rotary evaporator. Diethyl ether was added to the residue and the solid was filtered off with suction and dried. This gave 12.3 g (73% of theory) of the product as a solid.